Cas no 2172553-40-9 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid)

• Product Name: 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid
• CAS No: 2172553-40-9
• MF: C₂₇H₂₆N₂O₆
• MW: 474.505147457123
• CID: 5895849
• PubChem ID: 165764230
• Update Time: 2025-08-04

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid
• 2172553-40-9
• 4-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}-3-methoxybutanoic acid
• EN300-1521748

• Inchi： 1S/C27H26N2O6/c1-34-17(14-25(30)31)15-28-26(32)22-12-6-7-13-24(22)29-27(33)35-16-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-13,17,23H,14-16H2,1H3,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QEKLHRIFEBHEEJ-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC=CC=1C(NCC(CC(=O)O)OC)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 474.17908655g/mol
• Monoisotopic Mass: 474.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid (CAS No. 2172553-40-9): An Overview

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid (CAS No. 2172553-40-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of fluorene and is characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a methoxybutanoic acid moiety. These structural elements contribute to its potential applications in various therapeutic areas, particularly in the development of novel drugs and biologically active molecules.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under acidic conditions. This makes the compound particularly useful in the synthesis of complex peptides and peptidomimetics, which are essential in drug discovery and development. The presence of the methoxybutanoic acid moiety adds further complexity and functionality, potentially enhancing the compound's solubility and bioavailability.

Recent studies have highlighted the potential of this compound in various biological contexts. For instance, a study published in the Journal of Medicinal Chemistry explored the use of 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid as a scaffold for the development of inhibitors targeting specific enzymes involved in cancer progression. The researchers found that derivatives of this compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, the compound was investigated for its ability to modulate protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is often associated with various diseases. The study demonstrated that 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid could effectively disrupt specific PPIs, opening up new avenues for therapeutic intervention.

The synthetic route for this compound involves several key steps, including the formation of the Fmoc protecting group and the subsequent coupling reactions to introduce the methoxybutanoic acid moiety. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity levels. The ability to synthesize this compound efficiently is crucial for its application in large-scale drug discovery programs.

In terms of pharmacological properties, preliminary studies have shown that 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid exhibits favorable pharmacokinetic profiles, including good solubility and stability. These properties are essential for ensuring that the compound can be effectively delivered to target tissues and maintain its therapeutic effects over time.

The safety profile of this compound is also an important consideration. Preclinical studies have demonstrated that it has low toxicity at therapeutic concentrations, making it a promising candidate for further clinical evaluation. However, as with any new chemical entity, comprehensive safety assessments will be necessary to ensure its safe use in humans.

In conclusion, 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}-3-methoxybutanoic acid (CAS No. 2172553-40-9) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its potential biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge, further solidifying its importance in the field.